Cas no 16489-03-5 (3-Pentenoic acid, 2-methyl-, ethyl ester, (E)-)

• Product Name: 3-Pentenoic acid, 2-methyl-, ethyl ester, (E)-
• CAS No: 16489-03-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1344869
• PubChem ID: 5463855
• Update Time: 2025-04-20

3-Pentenoic acid, 2-methyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2-methyl-, ethyl ester, (E)-
• FEMA No. 3456
• ethyl (E)-2-methylpent-3-enoate
• 2-Methyl-3-pentenoic acid ethyl ester
• HOWBPXBYCPKWBL-GQCTYLIASA-
• 3-Pentenoic acid, 2-methyl-, ethyl ester, (3E)-
• Ethyl 2-methylpent-3-enoate
• InChI=1/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h4,6-7H,5H2,1-3H3/b6-4+
• (E)-ethyl 2-methylpent-3-enoate
• 37FR080RET
• (+/-)-3-pentenoic acid, 2-methyl-, ethyl ester, (3E)-
• UNII-37FR080RET
• (E)-2-methyl-3-pentenoic acid ethyl ester
• AKOS006271620
• (E)-2-methyl-pent-3-enoic acid ethyl ester
• CHEBI:180294
• ethyl (3E)-2-methylpent-3-enoate
• SCHEMBL1929622
• EINECS 216-572-1
• (3E)-2-methyl-3-pentenoic acid ethyl ester
• Ethyl 2-methyl-3-pentenoate, (3E)-
• UNII-9RI9XUV30G
• (3E)-ethyl 2-methyl-3-pentenoate
• CHEBI:189083
• 1617-23-8
• Ethyl 2-methyl-3-pentenoate
• Ethyl 2-methylpent-3-en-1-oate
• 9RI9XUV30G
• FEMA No. 3456, E-
• Q27256677
• 3-Pentenoic acid, 2-methyl-, ethyl ester
• HOWBPXBYCPKWBL-GQCTYLIASA-N
• (E)-ethyl 2-methyl-3-pentenoate
• 16489-03-5

• Inchi： 1S/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h4,6-7H,5H2,1-3H3/b6-4+
• InChI Key： HOWBPXBYCPKWBL-GQCTYLIASA-N
• SMILES： O(CC)C(C(/C=C/C)C)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.870-0.876
• Refractive Index: 1.419